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Compound of Interest

Compound Name: Bms-1

Cat. No.: B13399341 Get Quote

This document provides immediate and essential safety and logistical information for

researchers, scientists, and drug development professionals handling BMS-1001

hydrochloride. The following procedural guidance is intended to directly address operational

questions and establish safe laboratory practices.

Chemical and Physical Properties
A summary of the known quantitative data for BMS-1001 hydrochloride is presented below.

Property Value

Molecular Formula C35H35ClN2O7

Molecular Weight 631.11 g/mol

CAS Number 2113650-04-5

Physical State Solid

Solubility in DMSO 11.5 mg/mL (18.22 mM)

Storage Temperature Powder: -20°C for 3 years

In solvent: -80°C for 1 year
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Hazard Identification and Personal Protective
Equipment (PPE)
While BMS-1001 hydrochloride is not classified as a hazardous substance or mixture,

adherence to standard laboratory safety protocols is crucial to minimize any potential risks.[1]

The following table outlines the recommended PPE.

Protection Type Recommended Equipment Rationale

Eye Protection
Safety glasses with side

shields or goggles

Protects against accidental

splashes or dust particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents direct skin contact

with the compound.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. Use a fume

hood for handling larger

quantities or if dust generation

is likely.

Minimizes inhalation of

airborne particles.

A logical workflow for the selection of appropriate PPE is outlined in the diagram below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b13399341?utm_src=pdf-body
https://www.abmole.com/literature/bms-1001-hydrochloride-msds.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13399341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Assess Task

Handling BMS-1001 Hydrochloride
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Caption: PPE Selection Workflow for BMS-1001 Hydrochloride.
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Operational Plan: Handling and Disposal
A systematic approach to handling and disposing of BMS-1001 hydrochloride is essential for

maintaining a safe laboratory environment.

Experimental Protocol for Handling:

Preparation:

Ensure the work area (laboratory bench or fume hood) is clean and uncluttered.

Confirm that an emergency eyewash station and safety shower are accessible.[1]

Assemble all necessary equipment and reagents.

Don the appropriate PPE as determined by the risk assessment.

Weighing and Solution Preparation:

If handling the solid form, weigh the required amount in a fume hood or on a balance with

a draft shield to minimize dust.

For preparing solutions, add the solvent (e.g., DMSO) to the weighed solid. Sonication is

recommended to aid dissolution.[2]

Experimental Use:

Handle all solutions with care to avoid splashes and spills.

Keep containers closed when not in use.

Post-Experiment:

Decontaminate the work surface with an appropriate cleaning agent.

Remove and dispose of PPE in the designated waste containers.

Wash hands thoroughly with soap and water.
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Disposal Plan:

Unused Compound: Dispose of as chemical waste in accordance with local, state, and

federal regulations. Do not dispose of down the drain.

Contaminated Materials: Any materials that have come into contact with BMS-1001

hydrochloride (e.g., pipette tips, gloves, paper towels) should be disposed of in the

designated solid chemical waste stream.

Solutions: Collect all waste solutions containing BMS-1001 hydrochloride in a clearly

labeled, sealed waste container for chemical waste disposal.

The overall workflow for handling and disposal is visualized in the following diagram.
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Collect Contaminated Materials

Dispose in Solid Chemical Waste

Solids (Gloves, etc.)

Dispose in Liquid Chemical Waste

Solutions

Click to download full resolution via product page

Caption: General Workflow for Handling and Disposal of BMS-1001 Hydrochloride.

First Aid Measures
In the event of accidental exposure, follow these immediate first aid procedures.[1]
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Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Remove contaminated clothing. Rinse the

affected skin area thoroughly with large

amounts of water.

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek prompt medical

attention.

Ingestion

Wash out the mouth with water if the person is

conscious. Do not induce vomiting. Seek

medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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